Cas no 663909-21-5 (THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(BROMOMETHYL)-5-METHYL-)

2-(1,3-Benzodioxol-5-yl)-4-(bromomethyl)-5-methylthiazole is a brominated thiazole derivative featuring a benzodioxole substituent, which enhances its reactivity and utility in organic synthesis. The presence of the bromomethyl group at the 4-position makes it a versatile intermediate for nucleophilic substitution reactions, enabling further functionalization. The electron-rich benzodioxole moiety contributes to its stability while allowing for selective modifications. This compound is particularly valuable in pharmaceutical and agrochemical research, where thiazole scaffolds are frequently employed. Its well-defined structure and reactive sites facilitate precise derivatization, making it a useful building block for heterocyclic chemistry applications. Proper handling is advised due to the bromomethyl group's potential lability.
THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(BROMOMETHYL)-5-METHYL- structure
663909-21-5 structure
Product Name:THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(BROMOMETHYL)-5-METHYL-
CAS No:663909-21-5
MF:C12H10BrNO2S
MW:312.182301044464
MDL:MFCD30725844
CID:3536826
PubChem ID:85942510
Update Time:2025-06-11

THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(BROMOMETHYL)-5-METHYL- Chemical and Physical Properties

Names and Identifiers

    • THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(BROMOMETHYL)-5-METHYL-
    • 2-Benzo[1,3]dioxol-5-yl-4-bromomethyl-5-methylthiazole
    • 2-(1,3-benzodioxol-5-yl)-4-(bromomethyl)-5-methyl-1,3-thiazole
    • 663909-21-5
    • MFCD30725844
    • 2-(Benzo[d][1,3]dioxol-5-yl)-4-(bromomethyl)-5-methylthiazole
    • 2-Benzo[1,3]dioxol-5-yl-4-bromomethyl-5-methyl-thiazole
    • MDL: MFCD30725844
    • Inchi: 1S/C12H10BrNO2S/c1-7-9(5-13)14-12(17-7)8-2-3-10-11(4-8)16-6-15-10/h2-4H,5-6H2,1H3
    • InChI Key: BTGUPPYOIARTNT-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(CBr)N=C1C1=CC=C2OCOC2=C1

Computed Properties

  • Exact Mass: 310.96156Da
  • Monoisotopic Mass: 310.96156Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 59.6Ų

THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(BROMOMETHYL)-5-METHYL- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB475114-1 g
2-Benzo[1,3]dioxol-5-yl-4-bromomethyl-5-methyl-thiazole
663909-21-5
1g
€651.60 2023-04-21
abcr
AB475114-1g
2-Benzo[1,3]dioxol-5-yl-4-bromomethyl-5-methyl-thiazole; .
663909-21-5
1g
€651.60 2025-04-17
abcr
AB475114-5g
2-Benzo[1,3]dioxol-5-yl-4-bromomethyl-5-methyl-thiazole; .
663909-21-5
5g
€1846.50 2025-04-17

Additional information on THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(BROMOMETHYL)-5-METHYL-

Recent Advances in the Study of THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(BROMOMETHYL)-5-METHYL- (CAS: 663909-21-5)

The compound THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(BROMOMETHYL)-5-METHYL- (CAS: 663909-21-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 663909-21-5, particularly in the context of thiazole derivatives. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the benzodioxole and bromomethyl groups in this specific thiazole derivative enhances its reactivity, making it a valuable intermediate for the synthesis of more complex bioactive molecules. Researchers have successfully employed this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The results demonstrated significant COX-2 inhibition at micromolar concentrations, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, molecular docking studies revealed strong interactions between 663909-21-5 and the active site of COX-2, providing insights into its mechanism of action.

Another area of interest is the compound's role in antimicrobial research. A recent preprint on bioRxiv reported that derivatives of 663909-21-5 exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant bacterial strains. The bromomethyl group was identified as a critical moiety for enhancing membrane permeability and disrupting bacterial cell wall synthesis. These findings underscore the potential of this thiazole derivative in addressing the growing challenge of antibiotic resistance.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 663909-21-5. Preliminary in vivo studies have indicated moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like characteristics. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance the compound's stability and therapeutic efficacy.

In conclusion, THIAZOLE, 2-(1,3-BENZODIOXOL-5-YL)-4-(BROMOMETHYL)-5-METHYL- (CAS: 663909-21-5) represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and synthetic accessibility make it a valuable tool for medicinal chemists. Future research should focus on elucidating its structure-activity relationships and advancing its preclinical development to harness its full potential in treating inflammatory diseases and infections.

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